Cas no 100307-96-8 (Prosta-4,13-dien-1-oicacid, 5,9-epoxy-11,15-dihydroxy-, (4Z,9a,11a,13E,15S)- (9CI))

• Product Name: Prosta-4,13-dien-1-oicacid, 5,9-epoxy-11,15-dihydroxy-, (4Z,9a,11a,13E,15S)- (9CI)
• CAS No: 100307-96-8
• MF: C₂₀H₃₂O₅
• MW: 352.465086936951
• CID: 179483
• PubChem ID: 6438864
• Update Time: 2025-04-19

Prosta-4,13-dien-1-oicacid, 5,9-epoxy-11,15-dihydroxy-, (4Z,9a,11a,13E,15S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Prosta-4,13-dien-1-oicacid, 5,9-epoxy-11,15-dihydroxy-, (4Z,9a,11a,13E,15S)- (9CI)
• 7a-homo-2-norprostacyclin
• (4Z,9alpha,11alpha,12xi,13E,15S)-11,15-dihydroxy-5,9-epoxyprosta-4,13-dien-1-oic acid
• 7a-Homo-2-nor-pgi2
• 7-HN-Pgi2
• Prosta-4,13-dien-1-oic acid, 5,9-epoxy-11,15-dihydroxy-, (4Z,9alpha,11alpha,13E,15S)-
• (4Z)-4-[(4aR,6R,7aS)-6-hydroxy-5-[(E,3S)-3-hydroxyoct-1-enyl]-4,4a,5,6,7,7a-hexahydro-3H-cyclopenta[b]pyran-2-ylidene]butanoic acid
• 100307-96-8

• Inchi： 1S/C20H32O5/c1-2-3-4-6-14(21)9-11-16-17-12-10-15(7-5-8-20(23)24)25-19(17)13-18(16)22/h7,9,11,14,16-19,21-22H,2-6,8,10,12-13H2,1H3,(H,23,24)/b11-9+,15-7-/t14-,16?,17+,18+,19-/m0/s1
• InChI Key： PUQDBCHQWPJZPM-TZLQXYFNSA-N
• SMILES： O1/C(=C\CCC(=O)O)/CC[C@H]2[C@@H]1C[C@H](C2/C=C/[C@H](CCCCC)O)O

Computed Properties

• Exact Mass: 352.22506
• Monoisotopic Mass: 352.224974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: 2.9

Experimental Properties

• Density: 1.215
• Boiling Point: 530.1°Cat760mmHg
• Flash Point: 182.1°C
• Refractive Index: 1.608
• PSA: 86.99